Cas no 2012158-51-7 (tert-butyl N-(3-cyanothian-3-yl)carbamate)
Tert-butyl N-(3-cyanothian-3-yl)carbamate is a specialized organic compound featuring a carbamate-protected amine group and a cyano-substituted thiane ring. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for introducing sterically hindered amine functionalities. The tert-butyloxycarbonyl (Boc) group offers selective deprotection under mild acidic conditions, enabling controlled reactivity in multi-step syntheses. The cyano group enhances versatility for further derivatization, such as hydrolysis to carboxylic acids or reduction to amines. Its stability under neutral conditions ensures ease of handling and storage. This compound is particularly useful in medicinal chemistry for constructing complex heterocyclic scaffolds with precise stereochemical control.
2012158-51-7 structure
Product Name:tert-butyl N-(3-cyanothian-3-yl)carbamate
CAS No:2012158-51-7
MF:C11H18N2O2S
MW:242.337821483612
CID:5616822
PubChem ID:165913797
Update Time:2025-06-12
tert-butyl N-(3-cyanothian-3-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- 2012158-51-7
- EN300-3131413
- tert-butyl N-(3-cyanothian-3-yl)carbamate
-
- Inchi: 1S/C11H18N2O2S/c1-10(2,3)15-9(14)13-11(7-12)5-4-6-16-8-11/h4-6,8H2,1-3H3,(H,13,14)
- InChI Key: IJXSBPBALWDKPD-UHFFFAOYSA-N
- SMILES: S1CCCC(C#N)(C1)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 242.10889899g/mol
- Monoisotopic Mass: 242.10889899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 87.4Ų
tert-butyl N-(3-cyanothian-3-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3131413-1g |
tert-butyl N-(3-cyanothian-3-yl)carbamate |
2012158-51-7 | 1g |
$770.0 | 2023-09-05 | ||
| Enamine | EN300-3131413-5g |
tert-butyl N-(3-cyanothian-3-yl)carbamate |
2012158-51-7 | 5g |
$2235.0 | 2023-09-05 | ||
| Enamine | EN300-3131413-10g |
tert-butyl N-(3-cyanothian-3-yl)carbamate |
2012158-51-7 | 10g |
$3315.0 | 2023-09-05 | ||
| Enamine | EN300-3131413-0.05g |
tert-butyl N-(3-cyanothian-3-yl)carbamate |
2012158-51-7 | 95.0% | 0.05g |
$647.0 | 2025-03-19 | |
| Enamine | EN300-3131413-0.1g |
tert-butyl N-(3-cyanothian-3-yl)carbamate |
2012158-51-7 | 95.0% | 0.1g |
$678.0 | 2025-03-19 | |
| Enamine | EN300-3131413-0.25g |
tert-butyl N-(3-cyanothian-3-yl)carbamate |
2012158-51-7 | 95.0% | 0.25g |
$708.0 | 2025-03-19 | |
| Enamine | EN300-3131413-0.5g |
tert-butyl N-(3-cyanothian-3-yl)carbamate |
2012158-51-7 | 95.0% | 0.5g |
$739.0 | 2025-03-19 | |
| Enamine | EN300-3131413-1.0g |
tert-butyl N-(3-cyanothian-3-yl)carbamate |
2012158-51-7 | 95.0% | 1.0g |
$770.0 | 2025-03-19 | |
| Enamine | EN300-3131413-2.5g |
tert-butyl N-(3-cyanothian-3-yl)carbamate |
2012158-51-7 | 95.0% | 2.5g |
$1509.0 | 2025-03-19 | |
| Enamine | EN300-3131413-5.0g |
tert-butyl N-(3-cyanothian-3-yl)carbamate |
2012158-51-7 | 95.0% | 5.0g |
$2235.0 | 2025-03-19 |
tert-butyl N-(3-cyanothian-3-yl)carbamate Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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